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Compound of Interest

Compound Name: Fmoc-Arg-OH

Cat. No.: B557077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for Nα-(9-

Fluorenylmethoxycarbonyl)-L-arginine (Fmoc-Arg-OH). The information is compiled to ensure

safe laboratory practices for professionals involved in peptide synthesis and other research

applications. While generally not classified as a hazardous substance, adherence to good

laboratory practice is essential due to the potential for irritation and the lack of comprehensive

toxicological data.[1][2]

Chemical and Physical Properties
Fmoc-Arg-OH is a white solid commonly used in solid-phase peptide synthesis.[1][3]

Understanding its physical properties is the first step in safe handling.
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Property Value Source

CAS Number 91000-69-0 [1][4]

Molecular Formula C₂₁H₂₄N₄O₄ [1][2][5]

Molecular Weight 396.44 g/mol [1][5][6]

Appearance White solid [1]

Melting Point 145-150 °C [3]

Solubility
Slightly soluble in water.

Soluble in DMSO.
[1][6]

Storage Temperature 2-8°C [2][4]

Hazard Identification and Toxicology
While official classifications under GHS (Globally Harmonized System) may vary or be absent,

the primary hazards are related to potential irritation.[2] The toxicological properties of this

substance have not been fully investigated.[1]
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Hazard Description Citations

Acute Oral Toxicity

Harmful if swallowed in some

classifications. May cause

irritation of the digestive tract.

[1][5]

Skin Contact May cause skin irritation. [1][5]

Eye Contact May cause eye irritation. [1]

Inhalation
May cause respiratory tract

irritation.
[1]

Chronic Effects

No data available. Not known

to aggravate medical

conditions with repeated

exposure.

[7]

Carcinogenic/Mutagenic

Effects
No data available. [7]

Quantitative Toxicity Data:

Metric Value

LD50/LC50 No data available

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Engineering Controls
Use with adequate ventilation.[1] Process enclosures or local exhaust ventilation should be

used to keep airborne levels below recommended exposure limits, especially if operations

generate dust.[7]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary defense against exposure.

Protection Type Specification Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (compliant with OSHA

29 CFR 1910.133 or EN 166).

[1][2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing to prevent skin

exposure.

[1][2]

Respiratory Protection

A dust mask or a respirator

program compliant with OSHA

29 CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149 may be required if dust

is generated.

[1][7]

Hygiene and Handling Practices
Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[1]

[7]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust formation.[2]

Keep away from heat and sources of ignition.[7]

Storage Conditions
Store in a tightly closed container.[1]
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Keep in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[1][7]

Recommended storage temperature is 2-8°C (refrigerator).[1][2][4]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are crucial in the event of an accidental

exposure.

Exposure Route First-Aid Protocol Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical aid.

[1][2]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes while

removing contaminated

clothing. Seek medical aid if

irritation develops.

[1][8]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek medical aid.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of

water. Never give anything by

mouth to an unconscious

person. Seek medical aid.

[1][2]
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Fire and Spill Management
Firefighting Measures

Flammability: Not expected to be a significant fire hazard. No flash point data is available.[9]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2][9]

Hazardous Decomposition Products: During a fire, irritating and toxic gases may be

generated, including oxides of carbon (CO, CO₂) and nitrogen (NOx).[1][7][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][9]

Accidental Release Measures (Spill Cleanup)
Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear the

appropriate personal protective equipment as outlined in Section 3.2.[2]

Cleanup Procedure: For small spills, sweep up the material and place it into a suitable,

closed container for disposal. Avoid generating dust.[1][2][7] Do not let the product enter

drains.[2]

Disposal: Dispose of waste in accordance with federal, state, and local environmental control

regulations.[7]

Visual Workflow Guides
The following diagrams illustrate key safety and handling workflows for Fmoc-Arg-OH.
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Caption: Hazard, PPE, and First-Aid Response Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b557077?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Weighing
(In Ventilated Enclosure)

4. Use in Reaction

5. Decontamination & Cleanup

6. Storage
(Return to 2-8°C) 7. Waste Disposal

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Fmoc-Arg-OH.
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Spill Occurs

1. Ensure Area is Ventilated
(Alert others if necessary)

2. Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

3. Gently Cover/Sweep Up Spill
(AVOID creating dust)

4. Place into a Labeled,
Sealed Container for Waste

5. Clean Spill Area with
Appropriate Solvent/Detergent

6. Dispose of Waste According
to Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for Small-Scale Spill Cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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